Cas no 940-41-0 (Trichloro(phenethyl)silane)

Trichloro(phenethyl)silane structure
Trichloro(phenethyl)silane structure
Product Name:Trichloro(phenethyl)silane
CAS No:940-41-0
MF:C8H9Cl3Si
MW:239.601560354233
MDL:MFCD00039290
CID:806105
PubChem ID:24866304
Update Time:2024-10-25

Trichloro(phenethyl)silane Chemical and Physical Properties

Names and Identifiers

    • Benzene,[2-(trichlorosilyl)ethyl]-
    • PHENETHYLTRICHLOROSILANE
    • trichloro(2-phenylethyl)silane
    • Silane,trichlorophenethyl
    • [2-(Trichlorosilyl)ethyl]benzene (ACI)
    • Silane, trichloro(2-phenylethyl)- (9CI)
    • Silane, trichlorophenethyl- (6CI, 7CI, 8CI)
    • (2-Phenylethyl)trichlorosilane
    • 1-(Trichlorosilyl)-2-phenylethane
    • 1-Phenyl-2-(trichlorosilyl)ethane
    • 2-(Trichlorosilyl)ethylbenzene
    • 3-Phenethyltrichlorosilane
    • LP 1990
    • NSC 139848
    • PETS
    • Trichloro(phenylethyl)silane
    • Trichloro(β-phenylethyl)silane
    • Trichlorophenethylsilane
    • β-Phenetyltrichlorosilane
    • EINECS 213-371-0
    • DB-057462
    • Q27280639
    • Trichloro-2-phenylethylsilane
    • NSC139848
    • Trichlor-2-fenylethylsilan [Czech]
    • AKOS015912492
    • BRN 2936059
    • AS-83365
    • UNII-IAR3080Y7Z
    • MFCD00039290
    • Trichlor-2-fenylethylsilan
    • Trichloro(phenethyl)silane, 95%
    • Phenethyltrichlorosilane, contains some alpha-isomer
    • Benzene, (2-(trichlorosilyl)ethyl)-
    • TRICHLORO(.BETA.-PHENYLETHYL)SILANE
    • IAR3080Y7Z
    • E83816
    • DTXSID9052632
    • Trichloro(phenethyl)silane
    • 2-PHENYLETHYL TRICHLOROSILANE
    • SCHEMBL208903
    • NS00042344
    • phenylethyltrichlorosilane
    • Silane, trichlorophenethyl-
    • 940-41-0
    • Silane, trichloro(2-phenylethyl)-
    • 4-16-00-01568 (Beilstein Handbook Reference)
    • NSC-139848
    • WLN: G-SI-GG2R
    • MDL: MFCD00039290
    • Inchi: 1S/C8H9Cl3Si/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
    • InChI Key: FMYXZXAKZWIOHO-UHFFFAOYSA-N
    • SMILES: Cl[Si](CCC1C=CC=CC=1)(Cl)Cl

Computed Properties

  • Exact Mass: 237.95400
  • Monoisotopic Mass: 237.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.234 g/mL at 25 °C(lit.)
  • Boiling Point: 93-96 °C/3 mmHg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.513(lit.)
  • PSA: 0.00000
  • LogP: 3.88440
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Trichloro(phenethyl)silane Security Information

  • Symbol: GHS05 GHS06
  • Signal Word:Danger
  • Hazard Statement: H311-H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 2922 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 14-21-34
  • Safety Instruction: S26-S36/37/39-S45
  • FLUKA BRAND F CODES:10-21
  • RTECS:VV6475000
  • Hazardous Material Identification: C
  • Risk Phrases:R14
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • TSCA:Yes

Trichloro(phenethyl)silane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Trichloro(phenethyl)silane Pricemore >>

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Trichloro(phenethyl)silane Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Aluminum chloride
1.2 Reagents: Phosphorus oxychloride
Reference
Effect of the substituents at the silicon of (ω-chloroalkyl)silanes on the alkylation to benzene
Yoo, B. R.; Hyun Kim, J.; Lee, H.-J.; Lee, K.-B.; Nam Jung, I., Journal of Organometallic Chemistry, 2000, 605(2), 239-245

Production Method 2

Reaction Conditions
1.1 Reagents: Aluminum chloride
Reference
Halogenation of aromatic silanes. XXXI. Chlorination of aromatic silanes of the C6H5(CH2)nSiCl3 series (n = 1-4)
Motsarev, G. V.; Kolbasov, V. I.; Inshakova, V. T.; Rozenberg, V. R.; Alikhanov, P. P., Zhurnal Obshchei Khimii, 1984, 54(4), 890-5

Production Method 3

Reaction Conditions
Reference
Some chemical properties of chlorovinyl- and ethynylsilanes
Sheludyakov, V. D.; Zhun, V. I.; Lakhtin, V. G.; Bochkarev, V. N.; Slyusarenko, T. F.; et al, Zhurnal Obshchei Khimii, 1984, 54(3), 640-6

Production Method 4

Reaction Conditions
1.1 Reagents: Trichlorosilane Catalysts: Phenylacetonitrile ,  Chloroplatinic acid
Reference
Hydrogen hexachloroplatinate(IV)
Sibi, Mukund P., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-8

Production Method 5

Reaction Conditions
1.1 Catalysts: Chloro(triphenylphosphine)rhodium ,  1-Butyl-3-methylimidazolium hexafluorophosphate Solvents: Nitrogen ,  1-Butyl-3-methylimidazolium hexafluorophosphate ;  0.5 h, 70 °C
1.2 Reagents: Trichlorosilane ;  5 h, 70 °C
Reference
Method for hydrosilylation of olefin
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Trichlorosilane Catalysts: Platinum (zeolite-bound)
Reference
Metalized zeolites as a catalysts for hydrosilylation
Kopylova, L. I.; Kharlamov, V. V.; Pukhnarevich, V. B.; Voronkov, M. G., Zhurnal Obshchei Khimii, 1994, 64(10),

Production Method 7

Reaction Conditions
1.1 Reagents: Trichlorosilane Catalysts: Tetrabutylphosphonium chloride ;  6 h, 150 °C
Reference
Phosphonium Chloride-Catalyzed Dehydrochlorinative Coupling Reactions of Alkyl Halides with Hydridochlorosilanes
Kang, Seung-Hyun; Han, Joon Soo; Yoo, Bok Ryul; Lee, Myong Euy; Jung, Il Nam, Organometallics, 2003, 22(3), 529-534

Production Method 8

Reaction Conditions
1.1 Reagents: Trichlorosilane Catalysts: Chloroplatinic acid Solvents: Tetrahydrofuran ;  rt → 80 °C; 6 h, 80 °C
Reference
Potassium Alkylpentafluorosilicates, Primary Alkyl Radical Precursors in the C-1 Alkylation of Tetrahydroisoquinolines
Wang, Teng; Wang, Dong-Hui, Organic Letters, 2019, 21(11), 3981-3985

Production Method 9

Reaction Conditions
1.1 Reagents: Trichlorosilane Catalysts: Nickel Solvents: Tetrahydrofuran
Reference
Hydrosilylation catalyzed by activated nickel
Boudjouk, Philip; Han, Byung Hee; Jacobsen, John R.; Hauck, Brian J., Journal of the Chemical Society, 1991, (20), 1424-5

Production Method 10

Reaction Conditions
1.1 Catalysts: Phenylacetonitrile ,  Trichlorosilane ,  Chloroplatinic acid
Reference
Hydrogen Hexachloroplatinate(IV)
Sibi, Mukund P., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 11

Reaction Conditions
1.1 Reagents: Trichlorosilane Solvents: Tetrahydrofuran ,  Benzene-d6 ;  -196 °C; 7 h, 100 °C
Reference
Process for the stepwise synthesis of silahydrocarbons
, European Patent Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Trichlorosilane Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ;  5 h, 115 °C
Reference
Hydrosilylation conditions applied on alkenyl benzylated xyloses: selective reduction and isomerization
Hadad, Caroline; Bouquillon, Sandrine; Harakat, Dominique; Muzart, Jacques, Applied Organometallic Chemistry, 2009, 23(4), 161-164

Production Method 13

Reaction Conditions
1.1 Reagents: Trichlorosilane Catalysts: Chloroplatinic acid
Reference
Synthesis and properties of azo reagents chemically bonded with a silica surface
Markin, S. V.; Kudryavtsev, G. V.; Yudin, A. V.; Vertinskaya, T. E.; Lisichkin, G. V., Zhurnal Obshchei Khimii, 1985, 55(12), 2761-7

Production Method 14

Reaction Conditions
1.1 Reagents: Trichlorosilane
Reference
Atranes. LII. 1-Ethynylsilatrane and β-substituted 1-ethynyl- and 1-vinylsilatranes
Voronkov, M. G.; Yarosh, O. G.; Shchukina, L. V.; Tsetlina, E. O.; Tandura, S. N.; et al, Zhurnal Obshchei Khimii, 1979, 49(3), 614-17

Production Method 15

Reaction Conditions
Reference
Hydrosilylation catalyzed by transition metal complexes coordinately bound to inorganic supports
Capka, Martin; Hetflejs, Jiri, Collection of Czechoslovak Chemical Communications, 1974, 39(1), 154-66

Production Method 16

Reaction Conditions
1.1 Reagents: Trichlorosilane ,  Silicon tetrachloride Catalysts: Tetrabutylphosphonium chloride ;  4 h, 180 °C
Reference
Double Silylation of Olefin with HSiCl3 in the Presence of Bu4PCl. New Synthetic Method for α,β-Bis(trichlorosilyl)alkanes
Kang, Seung-Hyun; Han, Joon Soo; Lim, Weon Cheol; Jung, Il Nam; Lee, Myong Euy; et al, Organometallics, 2006, 25(2), 318-319

Production Method 17

Reaction Conditions
1.1 Reagents: Trichlorosilane Catalysts: Phosphonium, tetraethyl-, chloride (1:1) ;  2 h, 180 °C
Reference
Method for preparation of organosilicon compounds by double silylation of unsaturated compounds with trichlorosilane
, Japan, , ,

Production Method 18

Reaction Conditions
1.1 Reagents: Trichlorosilane Catalysts: Palladium, dichlorobis[[1-(dimethylamino)ethyl]ferrocene]- (supported on benzaldehyde-functionalized polystyrene) ;  48 h, 70 °C
Reference
Polymer-supported ferrocene derivatives. Catalytic hydrosilylation of olefins by supported palladium and platinum complexes
Cullen, William R.; Han, Nam Fong, Journal of Organometallic Chemistry, 1987, 333(2), 269-80

Production Method 19

Reaction Conditions
1.1 Reagents: Acetic acid ,  Trichlorosilane Catalysts: 1,3-Divinyltetramethyldisiloxane (platinum complexes)
Reference
Method of preparation of aromatic chlorosilane compound by a hydrosilation reaction
, European Patent Organization, , ,

Trichloro(phenethyl)silane Raw materials

Trichloro(phenethyl)silane Preparation Products

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